Cas no 140665-75-4 (Butanenitrile,2-(methoxymethylene)-3-oxo-)

• Product Name: Butanenitrile,2-(methoxymethylene)-3-oxo-
• CAS No: 140665-75-4
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 102050
• PubChem ID: 3003991
• Update Time: 2025-04-18

Butanenitrile,2-(methoxymethylene)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,2-(methoxymethylene)-3-oxo-
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester, (2E)-
• CS-0322575
• W-107003
• SCHEMBL18073237
• Methyl 2-(ethoxymethylene)-2-cyanoacetate
• methyl (E)-2-cyano-3-ethoxy-prop-2-enoate
• AS-44983
• NSC522188
• Acrylic acid, 2-cyano-3-ethoxy-, methyl ester
• InChI=1/C7H9NO3/c1-3-11-5-6(4-8)7(9)10-2/h5H,3H2,1-2H3/b6-5
• 71363-39-8
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester, (E)-
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester
• NSC617607
• AB9677
• Methyl (2E)-2-cyano-3-ethoxy-2-propenoate
• Methyl (E)-2-cyano-3-ethoxyacrylate
• MFCD00087470
• NSC 522188
• A819765
• methyl (E)-2-cyano-3-ethoxyprop-2-enoate
• EINECS 249-432-3
• Methyl cyano(ethoxymethylene)acetate
• 140665-75-4
• 2-Cyano-3-ethoxy-2-propenoic acid methyl ester
• (E)-METHYL2-CYANO-3-ETHOXYACRYLATE
• 29096-99-9
• Methyl 2-cyano-3-ethoxyacrylate
• NSC-522188
• (E)-METHYL 2-CYANO-3-ETHOXYACRYLATE
• BCP04310
• 763TSD3BD5
• AKOS006272693

• Inchi： 1S/C7H9NO3/c1-3-11-5-6(4-8)7(9)10-2/h5H,3H2,1-2H3/b6-5+
• InChI Key： FYXVHJJZGRTONS-AATRIKPKSA-N
• SMILES： O(/C=C(\C#N)/C(=O)OC)CC

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 50.09